Cas no 61921-39-9 (4-Bromotetraphene)

4-Bromotetraphene is a brominated derivative of tetraphene, a polycyclic aromatic hydrocarbon (PAH) with a fused four-ring structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of optoelectronic materials and organic semiconductors. The bromine substituent enhances its reactivity, making it valuable for cross-coupling reactions such as Suzuki or Stille couplings, which are pivotal in constructing extended π-conjugated systems. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. 4-Bromotetraphene is also of interest in materials science for its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its electronic properties.

4-Bromotetraphene structure

Product Name:4-Bromotetraphene

CAS No:61921-39-9

MF:C₁₈H₁₁Br

MW:307.183943986893

MDL:MFCD25371993

CID:463068

PubChem ID:354334514

Update Time:2025-05-27

4-Bromotetraphene Chemical and Physical Properties

Names and Identifiers

- Benz[a]anthracene, 4-bromo-
- 4-Bromobenz[a]anthracene
- 4-Bromobenzo[a]anthracene
- 4-Brom-benz[a]anthracen
- 4-Brom-benz< a> anthracen
- 4-bromo-benz[a]anthracene
- 4-bromotetraphene
- AC1L4AQN
- AGN-PC-0CWDW2
- Benz(a)anthracene, 4-bromo-
- CTK2D0219
- KB-240902
- ILVKEMDEUCXCAB-UHFFFAOYSA-N
- AK151479
- AX8272552
- B5450
- X5616
- DTXSID30210953
- AKOS024259285
- A847758
- CS-0155660
- DS-9513
- MFCD25371993
- SCHEMBL1517516
- FT-0707268
- AC-33526
- 61921-39-9
- F18754
- DA-04356
- 4-Bromotetraphene
- MDL： MFCD25371993
- Inchi： 1S/C18H11Br/c19-18-7-3-6-15-16(18)9-8-14-10-12-4-1-2-5-13(12)11-17(14)15/h1-11H
- InChI Key： ILVKEMDEUCXCAB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1C=CC1=CC3C=CC=CC=3C=C12

Computed Properties

Exact Mass: 306.00443
Monoisotopic Mass: 306.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 6.4

Experimental Properties

Density: 1.477
Melting Point: 215.0 to 220.0 deg-C
Boiling Point: 483 ºC
Flash Point: 245 ºC
Refractive Index: 1.782
PSA: 0
λmax: 213(lit.)
Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Bromotetraphene Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Storage Condition：4° CStore…,-4℃Store…Better

4-Bromotetraphene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019145282-1g	4-Bromotetraphene	61921-39-9	95%	1g	$208.00	2023-09-01
Alichem	A019145282-5g	4-Bromotetraphene	61921-39-9	95%	5g	$606.00	2023-09-01
TRC	B701443-2.5mg	4-Bromotetraphene	61921-39-9		2.5mg	$ 50.00	2022-06-06
TRC	B701443-5mg	4-Bromotetraphene	61921-39-9		5mg	$ 65.00	2022-06-06
TRC	B701443-25mg	4-Bromotetraphene	61921-39-9		25mg	$ 80.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B869386-200mg	4-Bromobenz[a]anthracene	61921-39-9	97%	200mg	628.20	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5450-1g	4-Bromobenz[a]anthracene	61921-39-9	97.0%(GC)	1g	1400CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5450-200mg	4-Bromobenz[a]anthracene	61921-39-9	97.0%(GC)	200mg	395CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX377-100mg	4-Bromobenz[a]anthracene	61921-39-9	95+%	100mg	337CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NX377-250mg	4-Bromobenz[a]anthracene	61921-39-9	95+%	250mg	661CNY	2021-05-08

4-Bromotetraphene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:61921-39-9)4-Bromobenzo[a]anthracene

Order Number:sfd16277

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:61921-39-9)4-溴苯并[A]蒽

Order Number:LE25841866

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:50

Price ($):discuss personally

Email:18501500038@163.com

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2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

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